Cas no 2307738-88-9 (rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate)

• Product Name: rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate
• CAS No: 2307738-88-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD30347895
• CID: 5239823
• PubChem ID: 125424830
• Update Time: 2025-07-21

rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-hydroxy-2-(2-methoxyethyl)-, 1,1-dimethylethyl ester, (2R,3R)-rel-
• rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate

• MDL： MFCD30347895
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-7-9(13)8(12)5-6-15-4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： BRUPDCCKALQTEV-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](O)[C@H]1CCOC

Additional information on rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate (CAS No. 2307738-88-9)

The compound rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate (CAS No. 2307738-88-9) is a chiral azetidine derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features, including the azetidine ring and tert-butyl carboxylate group, make it a valuable intermediate for drug discovery and development. This article delves into its properties, applications, and relevance in current research trends, addressing common queries from researchers and industry professionals.

One of the most searched topics in synthetic chemistry is the role of chiral building blocks in asymmetric synthesis. rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate exemplifies this trend, as its stereochemistry (2R,3R) is critical for enantioselective reactions. Researchers often inquire about its synthetic routes, with methods like ring-closing metathesis or enzymatic resolution being explored. The compound’s hydroxy and methoxyethyl functionalities further enhance its versatility, enabling derivatization for targeted applications.

In the context of drug design, azetidine derivatives are gaining attention due to their improved metabolic stability and bioavailability compared to larger heterocycles. The tert-butyl carboxylate moiety in this compound acts as a protecting group, a feature frequently discussed in peptide synthesis forums. Recent publications highlight its utility in developing kinase inhibitors and GPCR modulators, aligning with the growing demand for small-molecule therapeutics in oncology and neurology.

Another hot topic is green chemistry and sustainable synthesis. Questions about the environmental impact of chemical processes often arise in searches. While rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate is typically synthesized via traditional organic methods, efforts to optimize its production using catalytic asymmetric synthesis or biocatalysis are underway. This aligns with the industry’s shift toward atom economy and reduced waste generation.

From a spectroscopic characterization perspective, the compound’s NMR and mass spectrometry data are frequently requested by analytical chemists. Its CAS No. 2307738-88-9 serves as a unique identifier in databases like SciFinder and Reaxys, where users search for physical properties (e.g., melting point, solubility) and safety profiles. Notably, the methoxyethyl side chain influences its logP value, a key parameter in ADME studies.

In summary, rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate bridges multiple disciplines, from medicinal chemistry to process optimization. Its relevance to high-throughput screening and fragment-based drug discovery ensures continued interest, while its structural motifs cater to evolving trends in precision medicine. As research advances, this compound is poised to play a pivotal role in next-generation therapeutics.